Cas no 3529-01-9 (Acid Blue 120)

• Product Name: Acid Blue 120
• CAS No: 3529-01-9
• MF: C₃₃H₂₃N₅Na₂O₆S₂
• MW: 695.675166368485
• CID: 305197
• PubChem ID: 72586
• Update Time: 2025-04-19

Acid Blue 120 Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid,8-[(4-methylphenyl)amino]-5-[2-[4-[2-(3-sulfophenyl)diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt (1:2)
• 1-Naphthalenesulfonicacid,8-[(4-methylphenyl)amino]-5-[2-[4-[2-(3-sulfophenyl)diazenyl]-1-naphthalenyl]diazenyl]-,sodium salt
• ACID BLUE 120 (C.I. 26400)
• AcidCyanineGR
• C.I.Acidblue120
• CoomassieNavyGN
• Cyanine GR
• FenazoBlueSGR
• Navy Blue GR
• Sulfon Blue 3R
• WeakdeepblueGR
• Benzyl Fast Blue B
• Fenazo Blue SGR
• 1-((4-((3-(SODIOOXYSULFONYL)PHENYL)AZO)-1-NAPHTHYL)AZO)-4-((4-METHYLPHENYL)AMINO)NAPHTHALENE-5-SULFONIC ACID SODIUM SALT
• Suminol Cyanine GR extra
• Sulphonol Navy GR
• Supranol Fast Cyanine GR
• Acid Blue 120, Dye content 40 %
• Azanol Cyanine Blue M
• Vondamol Fast Blue GR
• Amacid Cyanine 3R
• Acid Leather Blue B
• 1-Naphthalenesulfonic acid, 8-((4-methylphenyl)amino)-5-(2-(4-(2-(3-sulfophenyl)diazenyl)-1-naphthalenyl)diazenyl)-, sodium salt (1:2)
• Telon Fast Navy Blue G
• 1-Naphthalenesulfonic acid, 8-((4-methylphenyl)amino)-5-((4-((3-sulfophenyl)azo)-1-naphthalenyl)azo)-, disodium salt
• Acid Cyanine 5R
• Acid Fast Navy Blue
• Erio Fast Blue SGR
• FT-0634890
• disodium;8-(4-methylanilino)-5-[[4-[(3-sulfonatophenyl)diazenyl]naphthalen-1-yl]diazenyl]naphthalene-1-sulfonate
• 8-(4-METHYLPHENYLAMINO)-5-(4-(3-SULFOPHENYLAZO)-1-NAPHTHYLAZO)NAPHTHALENE-1-SULFONIC ACID DISODIUM SALT
• SCHEMBL2862763
• Coomassie Navy Blue GN
• Acid Fast Blue V
• Supranol Fast Cyanine GR Extra
• UNII-1K233041YW
• 1K233041YW
• Cloth Fast Blue B
• sodium 5-((E)-(4-((E)-(3-sulfonatophenyl)diazenyl)naphthalen-1-yl)diazenyl)-8-(p-tolylamino)naphthalene-1-sulfonate
• Sulfonine Blue BN
• Eriosin Fast Blue SGR
• Cloth Fast Blue SGR
• C.I. Acid Blue 120
• Cyanine Navy Blue GRX
• Amacid Cyanine GR
• Erio Fast Blue SG2R
• Suminol Milling Cyanine 5R
• 8-((4-METHYLPHENYL)AMINO)-5-((4-((3-SULFOPHENYL)AZO)-1-NAPHTHYL)AZO)-1-NAPHTHALENESULFONIC ACID DISODIUM SALT
• Acid Blue 120
• CI 26400
• C.I. Acid Blue 120, disodium salt
• Solar Cyanine 5R
• Neutral Blue GR
• J36.911J
• ACID NAVY BLUE GR
• NSC 12456
• Erionyl Blue SGR
• Hispacid Cloth Blue GRF
• AKOS025311165
• DISODIUM 8-((4-METHYLPHENYL)AMINO)-5-((E)-(4-((E)-(3-SULFONATOPHENYL)DIAZENYL)-1-NAPHTHYL)DIAZENYL)-1-NAPHTHALENESULFONATE
• 1-Naphthalenesulfonic acid, 8-[(4-methylphenyl)amino]-5-[[4-[(3-sulfophenyl)azo]-1-naphthalenyl]azo]-, disodium salt
• Eniacid Cloth Blue GR
• Cirene Blue GRA
• Calcocid Navy Blue 3R
• MFCD00003899
• Mitsui Acid Fast Cyanine GRX
• C.I. 26400
• Kayanol Cyanine GR
• Fast Blue GR
• Shikiso Acid Cyanine 5RX
• Cyanine Navy Blue GR
• DISODIUM 8-(4-METHYLANILINO)-5-((4-((3-SULFONATOPHENYL)DIAZENYL)NAPHTHALEN-1-YL)DIAZENYL)NAPHTHALENE-1-SULFONATE
• EINECS 222-554-4
• NSC-12456
• NS00049061
• DTXSID7044924
• Sulphoncin Blue GR
• Folan Fast Navy Blue GR
• Q27252514
• Yamada Acid Cyanine GR
• Sulphon Cyanine GRA-CF
• Sulfonine Blue 3R
• Acid Blue 120, tech.
• 3529-01-9
• Neutral Fast Blue J
• Cloth Blue GR
• Disodium 8-(4-methylphenylamino)-5-(4-(3-sulphonatophenylazo)-1-naphthylazo)naphthalenesulphonate
• CI ACID BLUE 120, DISODIUM SALT

• MDL： MFCD00003899
• Inchi： 1S/C33H25N5O6S2.2Na/c1-21-12-14-22(15-13-21)34-31-19-18-30(27-10-5-11-32(33(27)31)46(42,43)44)38-37-29-17-16-28(25-8-2-3-9-26(25)29)36-35-23-6-4-7-24(20-23)45(39,40)41;;/h2-20,34H,1H3,(H,39,40,41)(H,42,43,44);;/q;2*+1/p-2/b36-35+,38-37+;;
• InChI Key： BMYUQZABARGLAD-GGNJJQLWSA-L
• SMILES： S(C1C=CC=C2C(=CC=C(C2=1)NC1C=CC(C)=CC=1)/N=N/C1=CC=C(C2C=CC=CC=21)/N=N/C1=CC=CC(=C1)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 695.08900
• Monoisotopic Mass: 695.088514
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 47
• Rotatable Bond Count: 8
• Complexity: 1290
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: 3
• Topological Polar Surface Area: 170

Experimental Properties

• Color/Form: Dark purple brown powder
• Melting Point: >360°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.71
• PSA: 192.63000
• LogP: 10.91860
• Solubility: Soluble in water, soluble in ethanol

Acid Blue 120 Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Storage Condition：Store at room temperature
• Safety Term：S24/25